Cas no 2169466-53-7 ((5-cyclopentyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (5-cyclopentyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 2169466-53-7
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6104624
• PubChem ID: 165519412
• Update Time: 2025-10-29

(5-cyclopentyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-cyclopentyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol
• 2169466-53-7
• EN300-1278013

• Inchi： 1S/C10H17N3O/c1-2-13-10(8-5-3-4-6-8)9(7-14)11-12-13/h8,14H,2-7H2,1H3
• InChI Key： IVCADLFLICXUCH-UHFFFAOYSA-N
• SMILES： OCC1=C(C2CCCC2)N(CC)N=N1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.9Ų

Additional information on (5-cyclopentyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol

Introduction to (5-cyclopentyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol (CAS No. 2169466-53-7)

(5-cyclopentyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol (CAS No. 2169466-53-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, featuring a cyclopentyl and ethyl substituent on the triazole ring, makes it a promising candidate for various pharmacological studies.

The synthesis of (5-cyclopentyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol typically involves the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful and widely used method in click chemistry. This reaction is highly efficient and selective, allowing for the facile preparation of the compound with high yields and purity. The versatility of the CuAAC reaction has made it a cornerstone in the development of complex molecules with potential medicinal properties.

Recent studies have explored the biological activities of (5-cyclopentyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that (5-cyclopentyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiviral properties. Preliminary studies have indicated that (5-cyclopentyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol exhibits activity against certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action is thought to involve the disruption of viral replication processes, although further research is needed to elucidate the exact molecular pathways involved.

In addition to its anti-inflammatory and antiviral activities, (5-cyclopentyl-1-ethyl-1H-1,2,3-triazol-4-yl)methanol has also shown promise in neuropharmacology. Studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects. It has been found to reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight the potential of (5-cyclopentyl-1-ethyl-1H-1,2,3-triazol-4-y)methanol as a lead compound for developing new treatments for neurological disorders.

The pharmacokinetic properties of (5-cyclopentyl-1-ethyl-H-,2,-triazol--y)methanol have also been investigated. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability. It also exhibits low toxicity in preclinical studies, making it a suitable candidate for further development into a therapeutic agent.

In conclusion, (5-cyclopentyl--ethyl-H-,2,-triazol--y)methanol (CAS No. 2169466-) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an attractive target for further investigation. Ongoing research aims to optimize its properties and explore its full therapeutic potential in various disease models.